Cas no 338777-72-3 (4-{[3-(Trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one)

4-{[3-(Trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one is a heterocyclic compound featuring a pyrazolone core substituted with a trifluoromethylaniline moiety. This structure imparts unique electronic and steric properties, making it valuable in synthetic chemistry and pharmaceutical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the pyrazolone scaffold offers versatility as a building block for further functionalization. Its conjugated system may contribute to applications in materials science, such as organic semiconductors or dyes. The compound’s well-defined reactivity profile allows for precise modifications, facilitating its use in the development of biologically active molecules or coordination chemistry. Suitable for controlled reactions, it is often employed in studies requiring tailored molecular architectures.
4-{[3-(Trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one structure
338777-72-3 structure
Product Name:4-{[3-(Trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one
CAS No:338777-72-3
MF:C11H8F3N3O
MW:255.195932388306
MDL:MFCD00138301
CID:5015602
Update Time:2026-02-28

4-{[3-(Trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one
    • 4-({[3-(trifluoromethyl)phenyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one
    • 4-[[3-(trifluoromethyl)anilino]methylidene]-1H-pyrazol-5-one
    • 4-{[3-(Trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one
    • MDL： MFCD00138301
    • Inchi： 1S/C11H8F3N3O/c12-11(13,14)8-2-1-3-9(4-8)15-5-7-6-16-17-10(7)18/h1-6H,(H2,16,17,18)/b15-5+
    • InChI Key： VLHJIXHJZVSZRU-PJQLUOCWSA-N
    • SMILES： FC(C1C=CC=C(C=1)/N=C/C1=CNNC1=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 390
  • XLogP3: 2.1
  • Topological Polar Surface Area: 53.5

4-{[3-(Trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB297535-100 mg
4-{[3-(Trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one; .
 338777-72-3
100MG
 €221.50 2022-08-31
Key Organics Ltd
6B-013-1MG
4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one
 338777-72-3 >90%
1mg
 £37.00 2025-02-08
Key Organics Ltd
6B-013-5MG
4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one
 338777-72-3 >90%
5mg
 £46.00 2025-02-08
Key Organics Ltd
6B-013-10MG
4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one
 338777-72-3 >90%
10mg
 £63.00 2025-02-08
Key Organics Ltd
6B-013-50MG
4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one
 338777-72-3 >90%
50mg
 £102.00 2025-02-08
Key Organics Ltd
6B-013-100MG
4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one
 338777-72-3 >90%
100mg
 £146.00 2025-02-08
abcr
AB297535-100mg
4-{[3-(Trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one; .
 338777-72-3
100mg
 €221.50 2024-04-17
Ambeed
A923548-1g
4-({[3-(trifluoromethyl)phenyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one
 338777-72-3 90%
1g
 $350.0 2024-04-19

4-{[3-(Trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one Related Literature

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